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Compound of Interest

Compound Name: Metolachlor-d11

CAS No.: 1632119-30-2

Cat. No.: B15553620

Get Quote

An Application Note for the Quantitative Analysis of Metolachlor in Water Samples using GC-

MS

Introduction
Metolachlor is a widely used pre-emergent herbicide for controlling a variety of grasses and

broadleaf weeds in crops such as corn, soybeans, and sorghum.[1] Due to its widespread

application and moderate persistence, there is a growing concern about its potential

contamination of surface and groundwater sources. Monitoring Metolachlor residues in water is

crucial for ensuring environmental safety and compliance with regulatory limits.[2] Gas

Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that offers

high selectivity and sensitivity, making it well-suited for the identification and quantification of

Metolachlor in complex environmental matrices like water.[3][4] This application note provides a

detailed protocol for the quantitative analysis of Metolachlor in water samples using GC-MS,

including sample preparation, instrumental analysis, and method validation.
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This method involves the extraction and concentration of Metolachlor from water samples using

Solid Phase Extraction (SPE). The analytes are adsorbed onto a solid sorbent (e.g., C18), and

interfering substances are washed away. The Metolachlor is then eluted with a small volume of

organic solvent. The concentrated extract is subsequently analyzed by GC-MS.[5] The gas

chromatograph separates Metolachlor from other components in the extract based on its

volatility and interaction with the stationary phase of the GC column. The separated compound

then enters the mass spectrometer, where it is ionized, fragmented, and detected.

Quantification is achieved by monitoring specific ions of Metolachlor in Selected Ion Monitoring

(SIM) mode, which provides enhanced sensitivity and selectivity.[6]

Apparatus and Reagents
Apparatus:

Gas Chromatograph with a Mass Selective Detector (GC-MS)

Autosampler

Solid Phase Extraction (SPE) cartridges (e.g., C18)

SPE vacuum manifold

Sample filtration apparatus with glass fiber filters

Centrifuge

Nitrogen evaporator

Analytical balance

Volumetric flasks, pipettes, and syringes

GC vials with inserts

Reagents:

Metolachlor analytical standard (Purity >98%)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12175163/
https://www.epa.gov/sites/default/files/2018-06/documents/44712301-metolachlor-ecm-water.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-purity solvents (HPLC or pesticide residue grade): Methanol, Acetonitrile,

Dichloromethane, Ethyl Acetate, Isooctane.[6]

Reagent water (HPLC grade)

Anhydrous sodium sulfate

Helium (carrier gas, 99.999% purity)[7]

Nitrogen (for evaporation)

Experimental Protocols
Standard Solution Preparation

Primary Stock Solution (e.g., 1000 µg/mL): Accurately weigh 10 mg of Metolachlor standard

and dissolve it in a 10 mL volumetric flask with methanol.[6]

Intermediate Stock Solution (e.g., 10 µg/mL): Pipette 1.0 mL of the primary stock solution

into a 100 mL volumetric flask and dilute to the mark with methanol.[6]

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

intermediate stock solution with a suitable solvent (e.g., 10% ethyl acetate in isooctane) to

achieve concentrations ranging from approximately 0.05 to 5.0 ng/µL.[6][8] These standards

should bracket the expected concentration range of the samples.

Sample Collection and Preparation
Sample Collection: Collect water samples in clean glass bottles. If not analyzed immediately,

store them at 4°C.

Filtration: If the water sample contains particulate matter, centrifuge the sample or filter it

through a glass fiber filter to prevent clogging of the SPE cartridge.[6]

Solid Phase Extraction (SPE):

Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of ethyl acetate,

followed by 5 mL of methanol, and finally 10 mL of reagent water through the cartridge. Do

not allow the cartridge to go dry.[2]
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Sample Loading: Pass a known volume of the water sample (e.g., 200 mL) through the

conditioned SPE cartridge at a flow rate of about 5-10 mL/min.[6]

Washing: After loading the entire sample, wash the cartridge with 10 mL of reagent water

to remove polar interferences.[2]

Drying: Dry the cartridge under vacuum for approximately 2-5 minutes to remove residual

water.[2]

Elution: Elute the trapped Metolachlor from the cartridge with a small volume of an

appropriate solvent, such as 10 mL of dichloromethane (DCM) or ethyl acetate.[2]

Concentration and Reconstitution:

Pass the eluate through anhydrous sodium sulfate to remove any remaining traces of

water.[2]

Evaporate the eluate to near dryness under a gentle stream of nitrogen at approximately

45°C.[8]

Reconstitute the residue in a precise volume (e.g., 1.0 mL) of a suitable solvent (e.g.,

acetone or ethyl acetate/isooctane mixture) for GC-MS analysis.[2][6]

GC-MS Instrumental Conditions
The following are typical GC-MS parameters for Metolachlor analysis. These may need to be

optimized for specific instruments.
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Parameter Condition

Gas Chromatograph

GC Column
HP-5MS (30 m x 0.25 mm ID, 0.25 µm film

thickness) or equivalent[1][3][7]

Carrier Gas Helium at a constant flow rate of 1.0 mL/min[7]

Injection Mode Splitless[1][7]

Injection Volume 1 µL[1][7]

Injector Temperature 250 °C[1][7]

Oven Program

Initial 50°C (hold 1 min), ramp to 200°C at

30°C/min, then ramp to 280°C at 10°C/min (hold

1 min)[1]

Mass Spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV[7]

Ion Source Temperature 250 °C[7]

Transfer Line Temp. 280 °C[1][7]

Acquisition Mode Selected Ion Monitoring (SIM)

Quantifier Ion (m/z) 162.0

Qualifier Ions (m/z) 146.0, 238.0

Method Validation and Data Presentation
The analytical method should be validated to ensure its performance and reliability. Key

validation parameters are summarized below.
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Parameter Typical Performance

Linearity (R²) > 0.997[7]

Limit of Detection (LOD) 0.05 - 0.07 µg/L[3][9]

Limit of Quantification (LOQ) 0.075 - 5 µg/L[7][9]

Accuracy (Recovery) 86 - 119%[1][3]

Precision (RSD) < 15%

Note: LOD and LOQ values can vary significantly based on the specific instrumentation and

matrix effects.
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Sample Preparation

Analysis

1. Water Sample Collection

2. Filtration / Centrifugation
(if particulates are present)

3. SPE Cartridge Conditioning

4. Sample Loading onto SPE Cartridge

5. Cartridge Washing

6. Cartridge Drying

7. Elution of Metolachlor

8. Concentration & Reconstitution

9. GC-MS Injection

10. Chromatographic Separation

11. Mass Spectrometric Detection (SIM)

12. Data Processing & Quantification

Click to download full resolution via product page

Caption: Experimental workflow for Metolachlor analysis in water.
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Injector
(Vaporization)

GC Column
(Separation)

Carrier Gas Flow Ion Source (EI)
(Ionization & Fragmentation)

Analyte Transfer Mass Analyzer
(Ion Filtering - SIM)

Ion Beam Detector
(Signal Generation)

Selected Ions Data System
(Quantification)

Electronic Signal

Click to download full resolution via product page

Caption: Logical flow of the GC-MS analysis process.

Conclusion
The described method, utilizing Solid Phase Extraction followed by GC-MS analysis, provides a

robust, sensitive, and selective approach for the quantitative determination of Metolachlor in

water samples. The method demonstrates good linearity, low detection limits, and acceptable

accuracy and precision, making it suitable for routine environmental monitoring and regulatory

compliance testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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